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Compound of Interest

Compound Name: Uniblue A

CAS No.: 34293-80-6

Cat. No.: B1208467

Get Quote

This document provides detailed safety and logistical information for the proper disposal of

Uniblue A, a reactive protein stain. The following procedures are designed to ensure the safety

of laboratory personnel and to minimize environmental impact. Adherence to these guidelines

is crucial for maintaining a safe and compliant research environment.

I. Understanding the Hazards
Uniblue A, also known as Uniblue A sodium salt or C.I. Reactive Blue 19, is a dark blue,

combustible solid powder.[1][2] It is considered a hazardous substance and can be harmful if

swallowed.[1] Direct contact may cause irritation to the eyes, skin, and respiratory tract.[2] A

primary hazard is the potential for fine dust to form an explosive mixture with air.[1]

Key Chemical and Physical Properties:
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Property Value

Molecular Formula C₂₂H₁₅N₂NaO₇S₂

Molecular Weight 506.48 g/mol

Appearance Dark blue powder[2]

Melting Point >300 °C

Solubility Does not mix with water[1]

II. Personal Protective Equipment (PPE)
Before handling Uniblue A for any purpose, including disposal, all personnel must be equipped

with the appropriate PPE to prevent exposure.

Required Personal Protective Equipment:

PPE Category Item Specification

Hand Protection Gloves Chemical-resistant gloves.

Eye Protection Safety Glasses/Goggles
Eyeshields providing full

coverage.

Respiratory Protection Dust Mask

N95 (US) or equivalent

respirator to prevent inhalation

of dust particles.

Body Protection Lab Coat/Protective Clothing To prevent skin contact.[1][3]

III. Step-by-Step Disposal Procedure
The disposal of Uniblue A must be handled as hazardous waste. Do not dispose of this

chemical in standard laboratory trash or down the drain.

Step 1: Containment
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Ensure all Uniblue A waste, including empty containers and contaminated materials (e.g.,

weighing paper, gloves), is collected in a designated and clearly labeled hazardous waste

container.

The container must be sealable, in good condition, and compatible with the chemical.

Step 2: Labeling

Label the hazardous waste container with "Hazardous Waste," the full chemical name

("Uniblue A sodium salt"), and the associated hazards (e.g., "Combustible Solid," "Harmful if

Swallowed").

Step 3: Storage

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away

from incompatible materials and sources of ignition.[1][2]

The storage area should be a designated hazardous waste accumulation site within the

facility.

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a certified

hazardous waste disposal company to arrange for pickup and proper disposal of the waste.

[3]

Provide the disposal company with the Safety Data Sheet (SDS) for Uniblue A.

IV. Emergency Procedures for Spills
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Minor Spills:

Remove Ignition Sources: Immediately eliminate any potential sources of ignition in the area.

[1]

Ventilate the Area: Ensure adequate ventilation to disperse any airborne dust.
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Clean-Up:

Use dry clean-up methods; do not use water.[1]

Carefully sweep or vacuum the spilled material.[2] Avoid actions that generate dust clouds.

[1]

Place the collected material into a labeled hazardous waste container.[1]

Decontaminate: Wipe the spill area with a damp cloth (if appropriate for the surface) and

dispose of the cloth as hazardous waste.

Major Spills:

Evacuate: Alert personnel in the immediate area and evacuate to a safe distance.[4]

Alert Authorities: Notify your institution's EHS and, if necessary, local emergency responders,

providing them with the location and nature of the hazard.[1]

Restrict Access: Prevent entry into the spill area.

Await Professional Response: Do not attempt to clean up a major spill without the proper

training and equipment. Allow the emergency response team to manage the clean-up.

V. Diagrams
Disposal Workflow:
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Step 1: Wear Appropriate PPE

Step 2: Collect Uniblue A Waste

Step 3: Secure in Labeled Hazardous Waste Container

Step 4: Store in Designated Accumulation Area

Step 5: Contact EHS for Professional Disposal

Click to download full resolution via product page

Caption: A flowchart outlining the procedural steps for the safe disposal of Uniblue A.

Spill Response Logic:
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Uniblue A Spill Occurs

Assess Spill Size

Minor Spill

  Small & Controllable

Major Spill

Large or Uncontrolled  

Follow Minor Spill Procedure:
- Remove ignition sources

- Use dry clean-up methods
- Contain waste

Follow Major Spill Procedure:
- Evacuate area

- Alert EHS/Emergency Responders
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Caption: Decision diagram for responding to a Uniblue A spill based on its severity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1208467/docs#proper-disposal-procedures-for-
uniblue-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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